Cas no 816-50-2 (alpha-hydroxy-isobutyric acid, n-butyl ester)
816-50-2 structure
Product Name:alpha-hydroxy-isobutyric acid, n-butyl ester
alpha-hydroxy-isobutyric acid, n-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- alpha-hydroxy-isobutyric acid, n-butyl ester
- butyl 2-hydroxy-2-methylpropanoate
- α-Hydroxyisobutyric acid butyl ester
- DTXSID50278111
- 816-50-2
- 2-Hydroxy-isobutyric acid butyl ester
- butyl (s)-(-)-2-hydroxy-2-methylpropanoate
- AKOS006240719
- NSC-6118
- SCHEMBL442926
- NSC6118
- KDOLGPLJUMQYBO-UHFFFAOYSA-N
- DS-007377
- butyl 2-hydroxy-2-methyl-propanoate
-
- Inchi： 1S/C8H16O3/c1-4-5-6-11-7(9)8(2,3)10/h10H,4-6H2,1-3H3
- InChI Key： KDOLGPLJUMQYBO-UHFFFAOYSA-N
- SMILES： O(C(C(C)(C)O)=O)CCCC
Computed Properties
- Exact Mass: 160.11
- Monoisotopic Mass: 160.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 0.991
- Boiling Point: 186°C at 760 mmHg
- Flash Point: 64.6°C
- Refractive Index: 1.437
- PSA: 46.53000
- LogP: 1.10060
alpha-hydroxy-isobutyric acid, n-butyl ester Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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